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Compound of Interest

Compound Name:
4-Formyl-2-methoxyphenyl

propionate

Cat. No.: B1348451 Get Quote

An In-depth Technical Guide to the Solubility and Stability of 4-Formyl-2-methoxyphenyl
propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Formyl-2-methoxyphenyl propionate, also known as vanillin propionate, is an organic

compound with potential applications in the pharmaceutical and flavor industries. A thorough

understanding of its solubility and stability is paramount for its effective formulation, storage,

and application. This technical guide provides a comprehensive overview of the available and

inferred physicochemical properties of 4-Formyl-2-methoxyphenyl propionate, alongside

detailed experimental protocols for its analysis.

Physicochemical Properties
Structure:

IUPAC Name: (4-formyl-2-methoxyphenyl) propanoate[1]

CAS Number: 174143-90-9[1]

Molecular Formula: C₁₁H₁₂O₄[1]
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Molecular Weight: 208.21 g/mol [1]

Solubility Profile
Direct experimental solubility data for 4-Formyl-2-methoxyphenyl propionate is not readily

available in the public domain. However, solubility characteristics can be inferred from

structurally similar compounds, such as 4-Formyl-2-methoxyphenyl 2-methylpropanoate

(vanillin isobutyrate). It is anticipated that 4-Formyl-2-methoxyphenyl propionate will exhibit

poor aqueous solubility and good solubility in organic solvents.

Table 1: Solubility Data

Solvent Solubility Reference/Justification

Water Insoluble (predicted)

Based on the insolubility of the

structurally similar vanillin

isobutyrate.

Ethanol Miscible (predicted)
Based on the miscibility of

vanillin isobutyrate in ethanol.

Methanol Soluble (predicted)
Vanillin isobutyrate is reported

to be soluble in methanol.[2]

Organic Solvents (e.g.,

Chloroform, Ether, Acetone)
Soluble (predicted)

Vanillin, a related compound, is

freely soluble in these

solvents.[3][4][5]

Oils Soluble (predicted)
Vanillin isobutyrate is soluble in

oils.

Stability Profile
The stability of 4-Formyl-2-methoxyphenyl propionate is dictated by its functional groups: an

aldehyde, an ester, and a methoxy-substituted benzene ring. The aldehyde group is

susceptible to oxidation, while the propionate ester is prone to hydrolysis under both acidic and

basic conditions. The aromatic ring with its electron-donating groups may be sensitive to light.

Table 2: Stability Characteristics and Potential Degradation Pathways
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Condition
Potential
Degradation

Degradation
Products

Reference/Justifica
tion

Acidic (Hydrolysis) Ester cleavage
Vanillin and Propionic

Acid

Esters are known to

undergo acid-

catalyzed hydrolysis.

[6]

Basic (Hydrolysis) Ester cleavage
Vanillate salt and

Propionate salt

Saponification (base-

catalyzed hydrolysis)

of esters is a common

reaction.[6]

Oxidative
Oxidation of the

aldehyde

4-Propionyloxy-3-

methoxybenzoic acid

Aldehydes are readily

oxidized to carboxylic

acids.[3][7][8]

Photolytic

Potential for

degradation and

discoloration

Complex mixture of

products

Vanillin, a related

compound, is known

to be affected by light.

[4][9]

Thermal
Generally stable at

ambient temperatures

Decomposition at

elevated temperatures

No specific data, but

typical for organic

esters.

Experimental Protocols
Solubility Determination (Shake-Flask Method based on
OECD 105)
This protocol outlines a standard procedure for determining the solubility of a compound in

aqueous and organic solvents.

Preparation of Saturated Solution:

Add an excess amount of 4-Formyl-2-methoxyphenyl propionate to a known volume of

the selected solvent (e.g., water, ethanol) in a flask.
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Seal the flask to prevent solvent evaporation.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached. A preliminary test can determine the necessary

equilibration time.[1][10][11][12]

Separation of Undissolved Solute:

After equilibration, allow the mixture to stand to let the undissolved solid settle.

Centrifuge or filter a portion of the supernatant to remove any remaining solid particles.

Ensure the separation method does not alter the composition of the solution.

Analysis of the Saturated Solution:

Accurately dilute a known volume of the clear, saturated solution.

Quantify the concentration of 4-Formyl-2-methoxyphenyl propionate in the diluted

solution using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation:

Calculate the solubility from the measured concentration and the dilution factor. Express

the solubility in units such as mg/mL or mol/L.

Stability Assessment (Forced Degradation Studies
based on ICH Q1A(R2))
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of the molecule.[13][14][15]

Acid Hydrolysis:

Dissolve 4-Formyl-2-methoxyphenyl propionate in a suitable solvent and add a solution

of a strong acid (e.g., 0.1 M HCl).

Heat the solution (e.g., at 60-80 °C) for a defined period (e.g., 2, 4, 8, 24 hours).
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At each time point, withdraw a sample, neutralize it, and analyze by a stability-indicating

HPLC method.

Base Hydrolysis:

Dissolve the compound in a suitable solvent and add a solution of a strong base (e.g., 0.1

M NaOH).

Maintain the solution at a controlled temperature (e.g., room temperature or slightly

elevated) for a defined period.

At each time point, withdraw a sample, neutralize it, and analyze by HPLC. Given the

lability of esters to base, milder conditions may be required.[4]

Oxidation:

Dissolve the compound in a suitable solvent and add an oxidizing agent (e.g., 3%

hydrogen peroxide).

Keep the solution at room temperature for a defined period, protected from light.

At each time point, withdraw a sample and analyze by HPLC.

Photostability:

Expose a solid sample and a solution of the compound to a light source with a specified

output (e.g., consistent with ICH Q1B guidelines).

Simultaneously, keep a control sample in the dark.

After a defined exposure period, analyze both the exposed and control samples by HPLC.

Thermal Degradation:

Expose a solid sample of the compound to elevated temperatures (e.g., 60°C, 80°C) for a

defined period.

Analyze the sample at various time points by HPLC.
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Analytical Method: A stability-indicating HPLC method must be developed and validated. This

method should be capable of separating the intact 4-Formyl-2-methoxyphenyl propionate
from all potential degradation products.

Visualizations
Workflow for Solubility Assessment
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Figure 1: General Workflow for Solubility Assessment
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Caption: Figure 1: General Workflow for Solubility Assessment
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Potential Degradation Pathways

Figure 2: Potential Degradation Pathways
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Caption: Figure 2: Potential Degradation Pathways

Conclusion
While direct experimental data for 4-Formyl-2-methoxyphenyl propionate is limited, a reliable

working profile of its solubility and stability can be established through examination of

structurally related analogs and the application of fundamental chemical principles. It is

predicted to be a water-insoluble compound, soluble in common organic solvents. Key stability

concerns include the potential for hydrolysis of the ester linkage and oxidation of the aldehyde

moiety. The provided experimental protocols offer a robust framework for researchers to

definitively characterize these properties, ensuring the successful development and application

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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